Cas no 2168230-55-3 (1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 2168230-55-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6346174
• PubChem ID: 165522307
• Update Time: 2025-06-08

1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one
• 1-[2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-yl]ethan-1-one
• EN300-1269569
• 2168230-55-3

• Inchi： 1S/C10H15NO2S/c1-4-6(2)9(13)10-11-8(5-14-10)7(3)12/h5-6,9,13H,4H2,1-3H3
• InChI Key： OEFGWKRDWIQBNE-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C(C(C)CC)O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one

Introduction to 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2168230-55-3) and Its Emerging Applications in Chemical Biology

The compound 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2168230-55-3) represents a novel molecular entity with significant potential in the field of chemical biology. Its unique structural framework, featuring a thiazole core linked to an acetylcholinesterase (AChE) inhibitor moiety, has garnered attention for its pharmacological properties and therapeutic implications. This introduction delves into the compound's chemical characteristics, its biological relevance, and recent advancements in research that highlight its promise in drug discovery and medicinal chemistry.

At the heart of this compound's structure lies the thiazole ring, a heterocyclic scaffold widely recognized for its biological activity. Thiazole derivatives are known for their diverse pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a 1-hydroxy-2-methylbutyl side chain in this compound introduces a hydrophilic region that enhances solubility and bioavailability, making it a candidate for oral or parenteral administration. The acetylcholinesterase-inhibiting activity of the ethanone moiety further positions this compound as a potential therapeutic agent in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent studies have begun to explore the mechanistic basis of action for this compound. In vitro assays have demonstrated that 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one exhibits potent inhibition of AChE, with IC50 values in the nanomolar range. This inhibitory effect is attributed to the ability of the thiazole ring to interact with the catalytic site of AChE, thereby preventing the breakdown of acetylcholine and alleviating cognitive deficits associated with cholinergic deficits. Moreover, computational modeling studies suggest that the hydrophobic interactions between the methylbutyl group and the aromatic residues of AChE contribute to high binding affinity.

The compound's potential extends beyond its role as an AChE inhibitor. Preliminary investigations have revealed that it may also modulate other biological pathways relevant to neuroprotection. For instance, studies indicate that 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one can activate Nrf2-mediated antioxidant pathways, which may help mitigate oxidative stress—a key pathological feature in neurodegenerative disorders. Additionally, its ability to inhibit microglial activation has been observed in preclinical models, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step sequences involving thiazole ring formation followed by functional group modifications. Recent advances in synthetic methodologies have enabled more efficient production processes, including catalytic hydrogenation and microwave-assisted reactions that shorten reaction times while improving yields. These improvements are crucial for scaling up production for both research and clinical applications.

In terms of pharmacokinetic properties, 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one has been evaluated in animal models to assess its bioavailability and metabolic stability. Initial findings suggest moderate oral bioavailability coupled with rapid clearance from circulation. These results inform ongoing efforts to optimize dosing regimens and develop prodrugs that enhance systemic exposure while minimizing toxicity.

The therapeutic landscape for neurodegenerative diseases continues to evolve with the discovery of novel compounds like 1-2-(1-hydroxy-2-methylbutyl)-1,3-thiazol-4-ylethan-1-one. Its dual functionality as an AChE inhibitor and a modulator of oxidative stress makes it a promising candidate for combination therapies that address multiple pathological mechanisms simultaneously. Clinical trials are underway to evaluate its efficacy and safety profile in patients with Alzheimer's disease, with early results showing encouraging trends in cognitive improvement.

From a chemical biology perspective, this compound serves as a valuable tool for understanding enzyme-inhibitor interactions at a molecular level. Structural biology techniques such as X-ray crystallography have been employed to elucidate how thiazole derivatives bind to AChE at atomic resolution. These insights not only enhance our understanding of drug-receptor interactions but also guide the design of next-generation inhibitors with improved selectivity and reduced side effects.

The future directions for research on CAS No 2168230-55-3 include exploring its potential in other therapeutic areas beyond neurodegenerative diseases. For example, its anti-inflammatory properties may be leveraged in treating chronic inflammatory conditions such as rheumatoid arthritis or even cancer-related inflammation. Additionally, investigating its effects on other enzymes like butyrylcholinesterase could open up new avenues for managing cholinergic excess conditions.

In conclusion, 1-(hydroxy 2 methylbutyl) 13 thiazol 4 ylethan 11 one, CAS No 2168230 55 3 , stands out as a structurally unique and biologically active compound with significant therapeutic promise. Its multifaceted pharmacological properties make it an attractive candidate for further development into novel treatments for neurodegenerative diseases while also offering insights into broader biological mechanisms relevant to human health.